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For Researchers, Scientists, and Drug Development Professionals

Choosing the appropriate detergent is a critical step in cell lysis for the successful extraction

and analysis of intracellular proteins. The ideal detergent must efficiently disrupt the cell

membrane while preserving the integrity and functionality of the target proteins for downstream

applications. This guide provides an objective comparison of two commonly used non-ionic

detergents, Triton X-100 and Tween 20, supported by experimental data and detailed protocols

to aid in the selection of the optimal lysis agent for your research needs.

At a Glance: Key Differences
Feature Triton X-100 Tween 20

Detergent Type Non-ionic Non-ionic

Lysis Potency More Potent Milder

Primary Action
Disrupts lipid-lipid and lipid-

protein interactions

Primarily disrupts lipid-lipid

interactions

Common Use Cases
Solubilization of membrane

proteins, whole-cell lysates

Washing steps in

immunoassays, gentle cell

lysis

Downstream Impact

Can interfere with some

assays (e.g., mass

spectrometry)

Generally considered more

compatible with downstream

assays
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Mechanism of Action
Both Triton X-100 and Tween 20 are non-ionic detergents that solubilize the lipid bilayer of cell

membranes, leading to cell lysis and the release of intracellular contents. However, their

distinct molecular structures result in different levels of potency.

Triton X-100 possesses a bulky hydrophobic tail and a hydrophilic head, allowing it to

effectively disrupt both lipid-lipid and lipid-protein interactions. This makes it a more robust

detergent for solubilizing membrane proteins and achieving complete cell lysis.[1][2][3] Tween
20, with its polysorbate structure, is a gentler surfactant that primarily disrupts the weaker lipid-

lipid interactions, resulting in a milder lysis process that is less likely to denature sensitive

proteins.[4]
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Wash cells with ice-cold PBS

Add Triton X-100 Lysis Buffer

Incubate on ice

Scrape and collect lysate

Agitate at 4°C

Centrifuge to pellet debris

Collect supernatant (lysate)
 

Pellet and wash cells

Resuspend in Tween 20 Lysis Buffer

Incubate with agitation at 4°C

Centrifuge to pellet debris

Collect supernatant (lysate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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